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Compound of Interest

Compound Name: D-(-)-Lactic acid-13C

Cat. No.: B12380453 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of your work

and your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for the handling of D-(-)-Lactic acid-13C, a stable isotope-labeled

compound. Adherence to these protocols will ensure safe laboratory practices and prevent

contamination, thereby preserving the quality of your experimental outcomes.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling D-(-)-Lactic acid-
13C to minimize exposure and ensure personal safety. Stable isotope-labeled compounds

share the same chemical properties as their unlabeled counterparts; therefore, the primary

hazards are associated with the inherent characteristics of lactic acid.[1][2]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields. A face shield may be

required for splash hazards.[1]

[3]

Protects against splashes and

aerosols, preventing serious

eye damage.[4][5]

Hand Protection

Chemically resistant, powder-

free nitrile gloves.[1][6] Inspect

gloves for integrity before each

use.

Prevents skin contact and

potential irritation or burns.[3]

[4] Powder-free gloves

minimize the risk of sample

contamination.[6]

Body Protection
A clean lab coat or other

protective clothing.[1][6]

Shields skin from accidental

spills and contact.[3]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A NIOSH-approved

respirator may be necessary if

there is a risk of aerosolization

or if working in a poorly

ventilated area.

Lactic acid is not highly

volatile, but aerosols can be

generated. Engineering

controls are the preferred

method of exposure reduction.

Operational Plan: From Receipt to Use
A systematic approach to handling D-(-)-Lactic acid-13C is crucial for both safety and the

prevention of isotopic dilution or contamination.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[3]

The recommended storage temperature for the solid compound is often refrigerated (e.g.,

4°C) for long-term stability.[1]
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2. Preparation and Handling:

All handling of the powdered compound should ideally be conducted in a designated clean

workspace, such as a chemical fume hood or a laminar flow hood, to prevent aerosolization

and contamination.[1][6]

Before handling, ensure the workspace is clean. Wipe down all surfaces and equipment with

70% ethanol.[6][7]

Use dedicated, clean spatulas and weighing instruments. Clean all equipment before and

after use.[7]

When preparing solutions, add the acid to the solvent slowly.

3. Experimental Use:

Wear the appropriate PPE at all times.

Change gloves frequently, especially after handling the compound or before touching

common surfaces.[6]

Keep containers of D-(-)-Lactic acid-13C closed when not in use to prevent contamination

and absorption of moisture.[3]

Avoid eating, drinking, or smoking in the laboratory.[1] Wash hands thoroughly after handling

the compound.[4]

Disposal Plan
Proper disposal of D-(-)-Lactic acid-13C and its containers is essential to comply with

regulations and protect the environment.

Waste Identification: All waste containing D-(-)-Lactic acid-13C should be considered

chemical waste.

Collection:
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Collect liquid waste in a designated, labeled, and sealed container. The container should

be compatible with acidic waste.

Solid waste, such as contaminated pipette tips and empty containers, should be collected

in a separate, clearly labeled hazardous waste container.

Treatment and Disposal:

Depending on local regulations, acidic waste may need to be neutralized before disposal.

[8]

Dispose of all waste through your institution's hazardous waste management program.[9]

Do not pour down the drain.[8][10]

Contaminated packaging should be disposed of as unused product.[9]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of D-(-)-Lactic acid-13C,

from initial receipt to final disposal.
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Caption: Workflow for the safe handling of D-(-)-Lactic acid-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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